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Compound of Interest

Compound Name: DW10075

Cat. No.: B15576819

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of DW10075, a novel

and selective small-molecule inhibitor of Vascular Endothelial Growth Factor Receptors

(VEGFRs), in a preclinical mouse model of cancer. The protocols outlined below are based on

published data and established methodologies for similar compounds.

Introduction to DW10075
DW10075 is a potent inhibitor of VEGFR-1, VEGFR-2, and VEGFR-3, key mediators of

angiogenesis, the process of new blood vessel formation that is critical for tumor growth and

metastasis.[1] By targeting the VEGF/VEGFR signaling pathway, DW10075 has demonstrated

significant anti-tumor and anti-angiogenic activities in both in vitro and in vivo models.[1] Its

selectivity for VEGFRs over other kinases, such as FGFR and PDGFR, suggests a targeted

mechanism of action with a potentially favorable safety profile.[1]

Mechanism of Action: Targeting the VEGF/VEGFR
Signaling Pathway
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DW10075 exerts its anti-tumor effects by inhibiting the phosphorylation of VEGFRs, which is

induced by the binding of VEGF. This blockade disrupts the downstream signaling cascade that

promotes endothelial cell proliferation, migration, and survival, ultimately leading to the

inhibition of angiogenesis.
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1. Cell Culture
U87-MG cells are cultured to

~80% confluency.

2. Cell Preparation
Cells are harvested, washed,

and resuspended in PBS
(or PBS/Matrigel mixture).

3. Tumor Implantation
5 x 10^6 cells are injected

subcutaneously into the flank
of each mouse.

4. Tumor Growth Monitoring
Tumor volume is measured
with calipers every 2-3 days.

5. Grouping and Treatment Initiation
When tumors reach ~100-150 mm³,

mice are randomized into
vehicle and treatment groups.

Treatment with DW10075 (500 mg/kg/day, p.o.)
or vehicle begins.

6. Continued Treatment and Monitoring
Daily oral administration for 14 days.
Tumor volume and body weight are

monitored regularly.

7. Endpoint Analysis
At the end of the study, tumors are

excised, weighed, and processed for
IHC (CD31, Ki67) and other analyses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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